Cas no 5269-61-4 (1-(2,4-dichlorobenzyl)-4-(2-methylphenyl)piperazine)

• Product Name: 1-(2,4-dichlorobenzyl)-4-(2-methylphenyl)piperazine
• CAS No: 5269-61-4
• MF: C₁₈H₂₀Cl₂N₂
• MW: 335.270802497864
• CID: 1578424
• PubChem ID: 785807
• Update Time: 2025-04-21

1-(2,4-dichlorobenzyl)-4-(2-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorobenzyl)-4-(2-methylphenyl)piperazine
• 1-[(2,4-dichlorophenyl)methyl]-4-(2-methylphenyl)piperazine
• 5269-61-4
• Oprea1_831553
• DTXSID00967129
• Oprea1_212131

• Inchi： 1S/C18H20Cl2N2/c1-14-4-2-3-5-18(14)22-10-8-21(9-11-22)13-15-6-7-16(19)12-17(15)20/h2-7,12H,8-11,13H2,1H3
• InChI Key： YGCZJAFVNVFPFR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1CCN(C2C=CC=CC=2C)CC1)Cl

Computed Properties

• Exact Mass: 334.1006
• Monoisotopic Mass: 334.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.236
• Boiling Point: 438.7°C at 760 mmHg
• Flash Point: 219.1°C
• Refractive Index: 1.608
• PSA: 6.48